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Cat. No.: B1264819

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Volkensiflavone, a naturally occurring biflavonoid, has garnered significant interest within
the scientific community for its potential therapeutic applications. This technical guide provides
a comprehensive overview of its chemical structure, physicochemical properties, and biological
activities. Detailed experimental protocols for isolation, synthesis, and various bioassays are
presented, alongside a summary of quantitative data. Furthermore, this document elucidates
the modulation of key signaling pathways by flavonoids, offering insights into the mechanism of
action of (+)-Volkensiflavone.

Chemical Structure and Physicochemical Properties

(+)-Volkensiflavone is a biflavonoid, a class of secondary metabolites consisting of two
flavonoid moieties linked together.[1][2] It is specifically classified as a flavanone-flavone
biflavonoid.

Table 1: Chemical and Physical Properties of (+)-Volkensiflavone
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Property Value Reference
8-[(2R,3S)-5,7-dihydroxy-2-(4-
hydroxyphenyl)-4-oxo-2,3-

IUPAC Name dihydrochromen-3-yl]-5,7- [1]
dihydroxy-2-(4-
hydroxyphenyl)chromen-4-one

CAS Number 27542-37-6 [1]

Molecular Formula C30H20010 [1]

Molecular Weight 540.47 g/mol [1]
C1=CC(=CC=Cl[C@H]2--
INVALID-LINK--

SMILES [1]

C4=C(C=C(C5=C40C(=CC5=
0)C6=CC=C(C=C6)0)0)0)O

Natural Sources

Garcinia livingstonei, Garcinia
multiflora, Garcinia intermedia,

Rheedia edulis

[1](2]

Solubility

Soluble in Chloroform,
Dichloromethane, Ethyl
Acetate, DMSO, Acetone

[3]

Biological Activities and Quantitative Data

(+)-Volkensiflavone has demonstrated a range of biological activities, including cytotoxic,

antioxidant, and antimicrobial effects.

Table 2: Cytotoxicity of (+)-Volkensiflavone
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Cell Line Assay IC50 (pM) Reference
MRCS5 (Human lung
] Alamar-blue assay 40 [4]
fibroblast)
SW480 (Human colon
) MTT assay (72 hrs) 185 [4]

adenocarcinoma)
HCT-116 (Human

MTT assay 5-10 [5]
colon cancer)
HT-29 (Human colon

MTT assay 5-10 [5]

cancer)

Table 3: Antioxidant Activity of (+)-Volkensiflavone

While specific quantitative data for the antioxidant activity of (+)-Volkensiflavone is limited,
studies on the genus Garcinia indicate that biflavonoids contribute significantly to the
antioxidant capacity of the plant extracts.

Table 4: Antimicrobial Activity of Related Biflavonoids from Garcinia livingstonei

The following data for amentoflavone and 4"-methoxy amentoflavone, also isolated from
Garcinia livingstonei, provide an indication of the potential antimicrobial activity of biflavonoids
from this source.
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4"-Methoxy
. . Amentoflavone MIC
Microorganism amentoflavone MIC  Reference
(ng/mL)
(ng/mL)
Escherichia coli 40 8 [6]
Staphylococcus
Py 40 40 [6]
aureus
Enterococcus faecalis 60 8 [6]
Pseudomonas
' >100 60 [6]
aeruginosa
Mycobacterium
0.60 1.40 [7]

smegmatis

Experimental Protocols

Isolation of (+)-Volkensiflavone from Garcinia
livingstonei Fruits

The following is a general procedure based on methodologies reported for the isolation of
biflavonoids from Garcinia species.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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